Superior Deep-Tissue Tumor Imaging with Cyanine 7-amine chloride hydrochloride vs. Shorter-Wavelength Cyanine Dyes
In a direct head-to-head comparison for in vivo tumor imaging, monoclonal antibodies were conjugated with Cy3, Cy5, Cy5.5, and Cy7 and coinjected into tumor-bearing mice. While all four fluorophores adequately labeled small, superficial tumors, large tumors were only well-labeled by the Cy7 conjugate. This effect was attributed to self-masking and dilution effects in larger tumor masses. This study concluded that Cy7 was superior to other cyanine fluorochromes for visualizing structures located deep within the animal [1].
| Evidence Dimension | In Vivo Tumor Visualization (Large Tumors) |
|---|---|
| Target Compound Data | Cy7 conjugate successfully labeled large tumors well. |
| Comparator Or Baseline | Cy3, Cy5, and Cy5.5 conjugates did not adequately label large tumors. |
| Quantified Difference | Qualitative superiority; Cy7 was the only dye of the four to provide good labeling of large tumors. |
| Conditions | In vivo mouse tumor model with coinjected fluorophore-antibody conjugates; Cy3 (Ex/Em ~550/570 nm), Cy5 (~650/670 nm), Cy5.5 (~675/694 nm), Cy7 (~750/773 nm). |
Why This Matters
This evidence is critical for procurement decisions when the application requires imaging of deep or large tissue masses, where shorter-wavelength dyes like Cy5 or Cy5.5 are proven to fail.
- [1] Ballou, B., et al. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7. Cancer Detection and Prevention, 22(3): 251-257, 1998. DOI: 10.1046/j.1525-1500.1998.0oa25.x. PMID: 9618048. View Source
